Cas no 203000-43-5 (tert-Butyldimethylphosphine borane)

Tert-Butyldimethylphosphine borane is a sterically hindered phosphine-borane adduct, commonly employed as a stable precursor to tertiary phosphine ligands in organometallic chemistry and catalysis. The borane protection enhances handling stability, reducing sensitivity to air and moisture compared to the free phosphine. The tert-butyl substituent provides significant steric bulk, making it useful for stabilizing low-coordination-state metal centers and influencing selectivity in cross-coupling and hydrogenation reactions. Its controlled deprotection under mild conditions allows for in situ generation of the active phosphine ligand. This compound is particularly valuable in applications requiring precise ligand tuning for catalytic performance or mechanistic studies.
tert-Butyldimethylphosphine  borane structure
203000-43-5 structure
Product Name:tert-Butyldimethylphosphine borane
CAS No:203000-43-5
MF:C6H18BP
MW:131.991882801056
CID:4786743
Update Time:2025-05-26

tert-Butyldimethylphosphine borane Chemical and Physical Properties

Names and Identifiers

    • tert-Butyldimethylphosphine borane
    • Inchi: 1S/C6H15P.BH3/c1-6(2,3)7(4)5;/h1-5H3;1H3
    • InChI Key: MHAGKNYBOOCWIH-UHFFFAOYSA-N
    • SMILES: P(C(C)(C)C)(C)C.B

Experimental Properties

  • Melting Point: 159-168 °C

tert-Butyldimethylphosphine borane Security Information

  • Hazard Category Code: 14-22
  • Hazardous Material Identification: Xn

tert-Butyldimethylphosphine borane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
677647-250MG
tert-Butyldimethylphosphine borane
203000-43-5 97%
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Additional information on tert-Butyldimethylphosphine borane

tert-Butyldimethylphosphine Borane: A Comprehensive Overview

tert-Butyldimethylphosphine borane, also known by its CAS number 203000-43-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, which combines the functionalities of a phosphine and a borane, has been extensively studied for its unique properties and applications. Recent advancements in its synthesis, characterization, and utilization have further solidified its role as a valuable tool in modern chemical research.

The structure of tert-butyl dimethyl phosphine borane is characterized by a central boron atom coordinated to a tert-butyl group and two methyl groups, along with a phosphorus atom bonded to two methyl groups and one hydrogen atom. This arrangement imparts the compound with both Lewis acidic and nucleophilic properties, making it highly reactive in various chemical transformations. Its ability to act as both an electron-deficient species and a nucleophile has been exploited in numerous reactions, including catalytic processes and organometallic synthesis.

One of the most notable applications of tert-butyl dimethyl phosphine borane is in the field of catalysis. Recent studies have demonstrated its effectiveness as a catalyst in asymmetric hydrogenation reactions, where it facilitates the formation of chiral centers with high enantioselectivity. This property has significant implications for the pharmaceutical industry, where the production of optically active compounds is crucial. Additionally, the compound has been employed in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as a ligand for palladium catalysts, enhancing their activity and selectivity.

In materials science, tert-butyl dimethyl phosphine borane has found utility in the synthesis of low-dimensional materials, such as graphene and transition metal dichalcogenides. Its ability to act as a reducing agent and template during material synthesis has led to the development of novel nanostructured materials with unique electronic and optical properties. These materials hold promise for applications in electronics, optoelectronics, and energy storage technologies.

The synthesis of tert-butyl dimethyl phosphine borane has also been optimized in recent years. Traditional methods involving the reaction of tert-butyl chloride with dimethylphosphine borane have been supplemented by more efficient routes that minimize side reactions and improve yield. These advancements have made the compound more accessible for large-scale applications while maintaining its high purity and stability.

In terms of characterization, modern techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy have provided detailed insights into the molecular structure and bonding characteristics of tert-butyl dimethyl phosphine borane. These studies have revealed that the compound exhibits strong B-P bonding interactions, which contribute to its reactivity and stability under various reaction conditions.

The environmental impact of tert-butyl dimethyl phosphine borane has also been a topic of interest. Recent research has focused on developing eco-friendly synthesis routes and recycling strategies to minimize waste generation during its production and use. These efforts align with the growing demand for sustainable chemical practices in both academia and industry.

In conclusion, tert-butyl dimethyl phosphine borane, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. Its role as a catalyst, reagent, and precursor material underscores its importance across multiple disciplines. As ongoing studies further elucidate its potential, this compound is poised to make even greater contributions to the advancement of science and technology.

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